Cas no 1282537-87-4 (3-(2,2,2-Trifluoroethoxy)isonicotinic acid)

• Product Name: 3-(2,2,2-Trifluoroethoxy)isonicotinic acid
• CAS No: 1282537-87-4
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4692804
• Update Time: 2025-10-29

3-(2,2,2-Trifluoroethoxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-Trifluoroethoxy)isonicotinic acid
• KWJGPITVQWOZDI-UHFFFAOYSA-N
• AX8275018
• 3-(2,2,2-trifluoroethoxy)-isonicotinic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)4-15-6-3-12-2-1-5(6)7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： KWJGPITVQWOZDI-UHFFFAOYSA-N
• SMILES： FC(COC1C=NC=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 59.4

Additional information on 3-(2,2,2-Trifluoroethoxy)isonicotinic acid

Introduction to 3-(2,2,2-Trifluoroethoxy)isonicotinic Acid (CAS No: 1282537-87-4) and Its Emerging Applications in Chemical Biology

3-(2,2,2-Trifluoroethoxy)isonicotinic acid, identified by the chemical identifier CAS No 1282537-87-4, is a fluorinated derivative of isonicotinic acid. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. The introduction of fluorine atoms into the isonicotinic acid backbone enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design and molecular probes.

The fluorine atom in 3-(2,2,2-Trifluoroethoxy)isonicotinic acid plays a pivotal role in modulating its pharmacokinetic and pharmacodynamic profiles. Fluorinated compounds are widely recognized for their improved bioavailability and resistance to enzymatic degradation. This characteristic has positioned 3-(2,2,2-Trifluoroethoxy)isonicotinic acid as a promising candidate for the development of novel therapeutic agents targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the utility of 3-(2,2,2-Trifluoroethoxy)isonicotinic acid in the design of small-molecule inhibitors. Its structural motif is reminiscent of well-known bioactive molecules, such as antiviral and antibacterial agents. The trifluoroethoxy group enhances the compound's lipophilicity and binding interactions with biological targets, making it an attractive scaffold for further derivatization.

In the realm of drug discovery, 3-(2,2,2-Trifluoroethoxy)isonicotinic acid has been explored as a precursor for synthesizing novel analogs with enhanced pharmacological properties. Researchers have leveraged its structural flexibility to develop compounds with improved selectivity and reduced toxicity. The fluorine atoms contribute to the compound's ability to cross the blood-brain barrier, opening avenues for applications in central nervous system disorders.

Moreover, 3-(2,2,2-Trifluoroethoxy)isonicotinic acid has found applications in biochemical research as a tool compound for studying enzyme mechanisms. Its interaction with various enzymes has been investigated to understand their catalytic properties and substrate specificity. This has provided valuable insights into enzyme inhibition and activation processes, which are crucial for developing targeted therapies.

The synthesis of 3-(2,2,2-Trifluoroethoxy)isonicotinic acid involves multi-step organic reactions that highlight its synthetic versatility. Advanced synthetic methodologies have been employed to introduce the trifluoroethoxy group with high regioselectivity. These synthetic strategies have contributed to the growing library of fluorinated compounds available for medicinal chemistry research.

Recent studies have also demonstrated the potential of 3-(2,2,2-Trifluoroethoxy)isonicotinic acid in modulating inflammatory pathways. Its ability to interact with key signaling molecules has been explored in preclinical models of inflammation-related diseases. The compound's fluorinated structure appears to enhance its ability to modulate immune responses without significant side effects.

The development of novel analytical techniques has further facilitated the study of 3-(2,2,2-Trifluoroethoxy)isonicotinic acid's behavior in biological systems. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been instrumental in characterizing its interactions with biological targets. These techniques have provided high-resolution structural information that is essential for optimizing its pharmacological properties.

In conclusion, 3-(2,2,2-Trifluoroethoxy)isonicotinic acid (CAS No: 1282537-87-4) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential therapeutic applications make it a valuable compound for further research. As our understanding of fluorinated compounds continues to grow, so too will the applications of this versatile scaffold in medicine and biotechnology.